Cas no 1421489-16-8 (2-({[1-(2-fluorobenzoyl)piperidin-4-yl]methyl}sulfanyl)pyridine)

• Product Name: 2-({[1-(2-fluorobenzoyl)piperidin-4-yl]methyl}sulfanyl)pyridine
• CAS No: 1421489-16-8
• MF: C₁₈H₁₉FN₂OS
• MW: 330.419666528702
• CID: 5364723
• Update Time: 2025-10-11

2-({[1-(2-fluorobenzoyl)piperidin-4-yl]methyl}sulfanyl)pyridine Chemical and Physical Properties

Names and Identifiers

• (2-Fluorophenyl)[4-[(2-pyridinylthio)methyl]-1-piperidinyl]methanone
• 2-({[1-(2-fluorobenzoyl)piperidin-4-yl]methyl}sulfanyl)pyridine

• Inchi： 1S/C18H19FN2OS/c19-16-6-2-1-5-15(16)18(22)21-11-8-14(9-12-21)13-23-17-7-3-4-10-20-17/h1-7,10,14H,8-9,11-13H2
• InChI Key： KFPUPFGUDPXVRI-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1F)(N1CCC(CSC2=NC=CC=C2)CC1)=O

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 508.6±30.0 °C(Predicted)
• pka: 3.09±0.19(Predicted)

Additional information on 2-({[1-(2-fluorobenzoyl)piperidin-4-yl]methyl}sulfanyl)pyridine

Comprehensive Overview of 2-({[1-(2-fluorobenzoyl)piperidin-4-yl]methyl}sulfanyl)pyridine (CAS No. 1421489-16-8)

2-({[1-(2-fluorobenzoyl)piperidin-4-yl]methyl}sulfanyl)pyridine (CAS No. 1421489-16-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their bioactive properties. The presence of a fluorobenzoyl moiety and a pyridine-thioether linkage in its structure makes it a promising candidate for drug discovery and material science applications.

In recent years, researchers have focused on sulfur-containing heterocycles like 2-({[1-(2-fluorobenzoyl)piperidin-4-yl]methyl}sulfanyl)pyridine due to their versatility in medicinal chemistry. The compound's sulfanyl bridge enhances its binding affinity to biological targets, while the fluorine atom improves metabolic stability—a critical factor in drug design. These attributes align with the growing demand for next-generation therapeutics and precision medicine, topics frequently searched by professionals in the field.

The synthesis of CAS No. 1421489-16-8 involves multi-step organic reactions, including amide coupling and nucleophilic substitution, which are well-documented in peer-reviewed journals. Its piperidine core is a common scaffold in FDA-approved drugs, underscoring its relevance in modern pharmacology. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the rising popularity of these targets in oncology and neurology research.

From an industrial perspective, 2-({[1-(2-fluorobenzoyl)piperidin-4-yl]methyl}sulfanyl)pyridine is also explored for its role in catalysis and material functionalization. Its electron-rich pyridine ring and thioether group enable interactions with metals, making it useful in ligand design for homogeneous catalysis. This aligns with the increasing interest in sustainable chemistry and green synthesis, as industries seek eco-friendly alternatives to traditional methods.

Analytical characterization of this compound typically employs NMR spectroscopy, mass spectrometry, and HPLC purity analysis—techniques frequently queried in academic and industrial forums. Stability studies under varying pH and temperature conditions are essential, reflecting the broader trend of quality-by-design (QbD) principles in chemical manufacturing.

In summary, CAS No. 1421489-16-8 represents a compelling case study at the intersection of medicinal chemistry and advanced materials. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in contexts like drug repurposing and structure-activity relationship (SAR) optimization. As the scientific community continues to explore its potential, this compound may soon emerge as a key player in addressing unmet medical and industrial challenges.